Cas no 5418-51-9 (5-nitropyridin-2-ol)

• Product Name: 5-nitropyridin-2-ol
• CAS No: 5418-51-9
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00006276
• CID: 45839
• PubChem ID: 79453
• Update Time: 2025-04-18

5-nitropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitropyridine
• 5-NITRO-2-PYRIDINOL
• 5-(NITRO)PYRIDIN-2-OL
• TIMTEC-BB SBB004167
• 2(1H)-Pyridinone, 5-nitro-
• 2-Pyridinol, 5-nitro-
• 5-Nirto-2-pyridinol
• 5-Nitro-2(1H)-pyridone
• 5-Nitro-2-hydroxypyridine
• 5-Nitro-2-pyridinone
• 5-Nitro-2-pyridol
• 5-Nitro-2-pyridone
• 2-Hydoxy-5-nitropyridine
• 2(1H)-Pyridinone,5-nitro-(9CI)
• 5-nitropyridin-2(1H)-one
• 5-Nitro-1H-pyridin-2-one
• 5-Nitro-1,2-dihydropyridine-2-one
• 5-nitropyridin-2-ol
• 5-​nitro-​2(1H)​-​pyridinone
• NSC 9454
• AS-14483
• 5-nitro-pyridin-2-ol
• 5-nitro-2-hydroxy pyridine
• AI3-19235
• MFCD00235024
• NSC165495
• NSC-165495
• AKOS000121355
• W-105663
• NS00032994
• DTXSID00202527
• AB00625969-02
• InChI=1/C5H4N2O3/c8-5-2-1-4(3-6-5)7(9)10/h1-3H,(H,6,8
• UNII-H3L3D7HP42
• 2-Hydroxy-5-nitropyridine, 97%
• 5418-51-9
• Z56347228
• EINECS 226-525-7
• SCHEMBL202616
• AKOS002256894
• NSC 10478
• 2-hydroxy-5-nitro-pyridine
• FT-0652854
• FT-0612559
• 5-nitro-1,2-dihydropyridin-2-one
• NSC-9454
• H0673
• A7878
• AM20061298
• AC-907/25005459
• SY001572
• 2-Hydroxy-5-nitro pyridine
• 5-Nitro-2(1H)-pyridinone
• AC-5117
• NSC9454
• 2(1H)-Pyridinone, 5-nitro
• EN300-16624
• NSC-10478
• CS-W016470
• H3L3D7HP42
• MFCD00006276
• NSC10478
• DB-009062
• DTXCID30125018
• pyridine, 1,2-dihydro-5-nitro-2-oxo-

• MDL： MFCD00006276
• Inchi： 1S/C5H4N2O3/c8-5-2-1-4(3-6-5)7(9)10/h1-3H,(H,6,8)
• InChI Key： XKWSQIMYNVLGBO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)[N+](=O)[O-]
• BRN： 120352

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.5657 (rough estimate)
• Melting Point: 185.0 to 192.0 deg-C
• Boiling Point: 334°C at 760 mmHg
• Flash Point: 155.8℃
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Soluble in hot water and alkali liquor, Insoluble in most of organic solvents.
• PSA: 78.94000
• LogP: 1.21860
• Solubility: Not determined

5-nitropyridin-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39